Cas no 100743-00-8 (4-chloro-3-methyl-2h-pyrazolo[3,4-b]quinoline)

• Product Name: 4-chloro-3-methyl-2h-pyrazolo[3,4-b]quinoline
• CAS No: 100743-00-8
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• CID: 1128638
• PubChem ID: 13448998
• Update Time: 2025-04-20

4-chloro-3-methyl-2h-pyrazolo[3,4-b]quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-2h-pyrazolo[3,4-b]quinoline
• 4-chloro-3-methyl-1H-pyrazolo&lt
• 3,4-b&gt
• quinoline
• AGN-PC-00MLSK
• ACMC-20m3t3
• 1H-Pyrazolo[3,4-b]quinoline, 4-chloro-3-methyl-
• SureCN9006212
• CTK0D9983
• 4-chloro-3-methyl-1H-pyrazolo< 3,4-b> quinoline; AGN-PC-00MLSK; ACMC-20m3t3; 1H-Pyrazolo[3,4-b]quinoline, 4-chloro-3-methyl-; SureCN9006212; CTK0D9983;
• 100743-00-8
• SCHEMBL9006212
• DTXSID30541133
• 4-CHLORO-3-METHYL-1H-PYRAZOLO[3,4-B]QUINOLINE

• Inchi： 1S/C11H8ClN3/c1-6-9-10(12)7-4-2-3-5-8(7)13-11(9)15-14-6/h2-5H,1H3,(H,13,14,15)
• InChI Key： YGUHVTJIAZNXPY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 217.040675g/mol
• Monoisotopic Mass: 217.040675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.65g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų